Cas no 122320-77-8 (Ethanol, 2-(2-benzoxazolylmethylamino)-)

Ethanol, 2-(2-benzoxazolylmethylamino)- structure
122320-77-8 structure
Product Name:Ethanol, 2-(2-benzoxazolylmethylamino)-
CAS No:122320-77-8
MF:C10H12N2O2
MW:192.214482307434
CID:1214875
PubChem ID:69570127
Update Time:2025-04-20

Ethanol, 2-(2-benzoxazolylmethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(2-benzoxazolylmethylamino)-
    • 2-(1,3-benzoxazol-2-ylmethylamino)ethanol
    • SCHEMBL5797959
    • 2-{[(1,3-Benzoxazol-2-yl)methyl]amino}ethan-1-ol
    • 2-(benzoxazol-2-ylmethylamino)ethanol
    • DTXSID60740915
    • 122320-77-8
    • Inchi: 1S/C10H12N2O2/c13-6-5-11-7-10-12-8-3-1-2-4-9(8)14-10/h1-4,11,13H,5-7H2
    • InChI Key: FZQSIMHMEISXGR-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1CNCCO

Computed Properties

  • Exact Mass: 192.08996
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • PSA: 49.5
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.